Cas no 1256360-45-8 (3-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic acid, pinacol ester)

• Product Name: 3-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic acid, pinacol ester
• CAS No: 1256360-45-8
• MF: C₁₉H₂₉BFNO₂
• MW: 333.248469114304
• MDL: MFCD17926517
• CID: 828549
• PubChem ID: 53217271
• Update Time: 2025-11-06

3-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• N-(2-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)cyclohexanamine
• 3-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic acid pinacol ester
• B-2923
• X0481
• 1256360-45-8
• MFCD17926517
• SB83430
• CS-0176670
• N-{[2-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}cyclohexanamine
• DTXSID60682366
• F87772
• AKOS022184191
• BS-26496
• DB-365660
• N-[[2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]cyclohexanamine
• 3-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic acid, pinacol ester

• MDL： MFCD17926517
• Inchi： 1S/C19H29BFNO2/c1-18(2)19(3,4)24-20(23-18)16-12-8-9-14(17(16)21)13-22-15-10-6-5-7-11-15/h8-9,12,15,22H,5-7,10-11,13H2,1-4H3
• InChI Key： YVTNLXMDMUUITG-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1B1OC(C)(C)C(C)(C)O1)CNC1CCCCC1

Computed Properties

• Exact Mass: 333.22800
• Monoisotopic Mass: 333.2275375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49000
• LogP: 3.93810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic acid, pinacol ester

Market Research and Analysis of 3-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic Acid, Pinacol Ester in Chemical Biomedical Field

The compound 3-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic acid, pinacol ester (CAS No. 1256360-45-8) has garnered significant attention in the chemical biomedical field due to its unique properties and potential applications. This boronic acid derivative is widely used in Suzuki-Miyaura coupling reactions, which are pivotal in the synthesis of complex organic molecules, particularly in drug discovery and materials science.

Recent studies have highlighted the role of this compound in the development of novel therapeutic agents. Its fluorinated structure enhances its pharmacokinetic properties, making it a valuable intermediate in the synthesis of fluorinated drugs. The pinacol ester form further improves its stability and reactivity, facilitating its use in cross-coupling reactions under mild conditions.

The global demand for such specialized boronic acids is driven by the increasing focus on personalized medicine and the development of targeted therapies. Pharmaceutical companies are actively exploring the potential of this compound in creating bioactive molecules with improved efficacy and reduced side effects.

In terms of market supply, several key players in the chemical industry have established themselves as reliable suppliers of 3-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic acid, pinacol ester. These suppliers adhere to stringent quality control measures to ensure the purity and consistency of the product, which is critical for its application in research and development.

The growing interest in this compound has also led to advancements in its synthesis methods. Researchers have developed more efficient and cost-effective routes to produce this boronic acid derivative, addressing the challenges associated with scalability and sustainability.

In conclusion, 3-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic acid, pinacol ester (CAS No. 1256360-45-8) is a versatile and essential reagent in the chemical biomedical field. Its role in drug discovery, materials science, and organic synthesis positions it as a key component in advancing modern pharmaceutical research. As demand continues to grow, suppliers must maintain high standards of quality to meet the evolving needs of this dynamic industry.